![molecular formula C22H31N3O5 B1262922 (4R)-2-[4-(3-hydroxypropoxy)phenyl]-N-[2-(4-morpholinyl)ethyl]-4-prop-2-enyl-5H-oxazole-4-carboxamide](/img/structure/B1262922.png)
(4R)-2-[4-(3-hydroxypropoxy)phenyl]-N-[2-(4-morpholinyl)ethyl]-4-prop-2-enyl-5H-oxazole-4-carboxamide
Overview
Description
(4R)-2-[4-(3-hydroxypropoxy)phenyl]-N-[2-(4-morpholinyl)ethyl]-4-prop-2-enyl-5H-oxazole-4-carboxamide is an organonitrogen compound and an organooxygen compound. It derives from an alpha-amino acid.
Scientific Research Applications
Antitumor and Antiproliferative Activity
- Research has shown that compounds structurally similar to (4R)-2-[4-(3-hydroxypropoxy)phenyl]-N-[2-(4-morpholinyl)ethyl]-4-prop-2-enyl-5H-oxazole-4-carboxamide exhibit significant antitumor and antiproliferative activities. For instance, compounds like 3-amino-4-morpholino-N-[2-(trifluoromethoxy)phenyl]-1H-indazole-1-carboxamide and 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide have been synthesized and demonstrated inhibitory capacity against proliferation of certain cancer cell lines (Lu et al., 2017); (Hao et al., 2017).
Synthesis and Crystal Structure Analysis
- The synthesis and crystal structure analysis of related compounds are crucial for understanding their potential applications. Studies like those on 3-amino-N-[4-chloro-3-(trifluoromethyl)phenyl]-4-morpholino-1H-indazole-1-carboxamide and 1-(3-amino-4-morpholino-1H-indazole-1-carbonyl)-N-(4-methoxyphenyl)cyclopropane-1-carboxamide provide insights into the chemical structure and potential reactivity of similar compounds (Ji et al., 2018); (Lu et al., 2021).
Antimicrobial Properties
- Compounds with structures similar to (4R)-2-[4-(3-hydroxypropoxy)phenyl]-N-[2-(4-morpholinyl)ethyl]-4-prop-2-enyl-5H-oxazole-4-carboxamide have been explored for their antimicrobial properties. For example, certain 1,2,4-triazole derivatives containing morpholine moiety exhibit antimicrobial activities (Sahin et al., 2012).
properties
Product Name |
(4R)-2-[4-(3-hydroxypropoxy)phenyl]-N-[2-(4-morpholinyl)ethyl]-4-prop-2-enyl-5H-oxazole-4-carboxamide |
|---|---|
Molecular Formula |
C22H31N3O5 |
Molecular Weight |
417.5 g/mol |
IUPAC Name |
(4R)-2-[4-(3-hydroxypropoxy)phenyl]-N-(2-morpholin-4-ylethyl)-4-prop-2-enyl-5H-1,3-oxazole-4-carboxamide |
InChI |
InChI=1S/C22H31N3O5/c1-2-8-22(21(27)23-9-10-25-11-15-28-16-12-25)17-30-20(24-22)18-4-6-19(7-5-18)29-14-3-13-26/h2,4-7,26H,1,3,8-17H2,(H,23,27)/t22-/m1/s1 |
InChI Key |
XPDCRKSSPQKQNI-JOCHJYFZSA-N |
Isomeric SMILES |
C=CC[C@@]1(COC(=N1)C2=CC=C(C=C2)OCCCO)C(=O)NCCN3CCOCC3 |
Canonical SMILES |
C=CCC1(COC(=N1)C2=CC=C(C=C2)OCCCO)C(=O)NCCN3CCOCC3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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